Cas no 162356-92-5 (Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 162356-92-5
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• MDL: MFCD18459330
• CID: 2619987
• Update Time: 2025-07-19

Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester

• MDL： MFCD18459330
• Inchi： 1S/C19H23NO3/c1-19(2,3)23-18(22)20-12-16-6-4-5-7-17(16)15-10-8-14(13-21)9-11-15/h4-11,21H,12-13H2,1-3H3,(H,20,22)
• InChI Key： GCZFXLXXSJVAKS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC=CC=C1C1=CC=C(CO)C=C1

Additional information on Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester (CAS No. 162356-92-5)

The compound Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester (CAS No. 162356-92-5) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a biphenyl core and a hydroxymethyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and development, particularly in the design of small-molecule inhibitors and protease-targeting agents.

In recent years, the demand for high-purity intermediates like Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester has surged, driven by advancements in precision medicine and targeted therapies. This compound's CAS No. 162356-92-5 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in medicinal chemistry. Its tert-butyl ester moiety further enhances its stability, making it suitable for multi-step synthetic routes.

One of the key trends in 2024 is the integration of AI-driven drug discovery tools, which rely on structurally diverse building blocks like this compound. Searches for "biphenyl derivatives in drug design" or "hydroxymethyl-containing intermediates" highlight its importance. Additionally, the compound's chiral purity and solubility properties are critical for optimizing bioavailability in preclinical studies.

From a synthetic perspective, Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester is often synthesized via Pd-catalyzed cross-coupling reactions, a topic frequently explored in green chemistry forums. Its CAS No. 162356-92-5 is also associated with patents focusing on kinase inhibitors, aligning with the growing interest in cancer therapeutics. The compound's logP value and hydrogen-bonding capacity are frequently analyzed in QSAR studies.

Environmental and regulatory considerations are another hot topic. Researchers often inquire about the biodegradability and eco-toxicity of such intermediates, especially under the REACH framework. The tert-butyl protecting group in this compound offers advantages in waste reduction during synthesis, a priority for sustainable manufacturing.

In summary, Carbamic acid, N-[[4'-(hydroxymethyl)[1,1'-biphenyl]-2-yl]methyl]-, 1,1-dimethylethyl ester (CAS No. 162356-92-5) is a versatile and highly sought-after compound in modern research. Its applications span from drug development to material science, with its structural motifs being pivotal for innovation. As the scientific community continues to explore next-generation therapeutics, this compound will remain a cornerstone in organic synthesis pipelines.